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Compound of Interest

Compound Name: 1-Amino-2-naphthol

Cat. No.: B1212963

An In-depth Technical Guide to 1-Amino-2-naphthol: Properties, Synthesis, and Applications

Abstract

1-Amino-2-naphthol, a critical organic intermediate, holds significant importance in various
industrial applications, particularly in the synthesis of azo dyes and pharmaceuticals.[1] This
technical guide provides a comprehensive overview of the physical and chemical properties of
1-Amino-2-naphthol, detailed experimental protocols for its synthesis, and a summary of its
key applications. The information is tailored for researchers, scientists, and professionals in
drug development, offering a consolidated resource for laboratory and industrial use.

Chemical Identity

1-Amino-2-naphthol, also known as 1-amino-2-naphthalenol, is an aromatic organic
compound characterized by a naphthalene backbone substituted with both an amino (-NH2)
and a hydroxyl (-OH) group.
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Identifier Value

IUPAC Name 1-aminonaphthalen-2-o0l[2]

CAS Number 2834-92-6[1][2][3]

Molecular Formula C10HoNOJ[2][3]

Molecular Weight 159.18 g/mol [2]

Canonical SMILES C1=CC=C2C(=C1)C=CC(=C2N)O

InChl Key FHMMQQXRSYSWCM-UHFFFAOYSA-N[2]

Physical Properties

1-Amino-2-naphthol is typically a white to light yellow crystalline powder with a slight odor.[1]
It is sparingly soluble in water but shows solubility in organic solvents.[1] The hydrochloride salt
is commercially available and is often used in various synthetic procedures.[4]

Table 1: Physical Properties of 1-Amino-2-naphthol

Property Value

Melting Point 160-162 °C[1], 203-203.5 °C[5][6]
Boiling Point 336.8 °C at 760 mmHg[7][3][5][6]
Density 1.281 g/cm3[7][3][5][6]

pKa 8.76 + 0.50 (Predicted)[5][6]
XLogP3 1.7[2]

Hydrogen Bond Donor Count 2[2]

Hydrogen Bond Acceptor Count 2[2]

Topological Polar Surface Area 46.2 A[2][7]

Note: Discrepancies in reported melting points may be due to different isomeric forms or
purities.
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Chemical Properties and Reactivity

1-Amino-2-naphthol exhibits reactivity characteristic of both aromatic amines and phenols.
The presence of the amino and hydroxyl groups on the naphthalene ring makes it susceptible
to oxidation, especially in the presence of air and light.

Oxidation: It can be easily oxidized, which can lead to discoloration. Proper storage in a cool,
dry, and dark place is recommended.[1]

e Azo Coupling: The primary application of 1-Amino-2-naphthol is in the synthesis of azo
dyes.[1] The amino group allows for diazotization, followed by coupling with other aromatic
compounds to form complex dye structures.

o Condensation Reactions: It can undergo condensation with aldehydes to form spirooxazines,
which are known for their photochromic properties. A related compound, 1-Amino-2-
naphthol-4-sulfonic acid, readily undergoes condensation with aldehydes to yield imine or
oxazoline derivatives.[8]

Metabolism: 1-Amino-2-naphthol is a known human metabolite of the dye Sudan I.[2][7]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-Amino-2-
naphthol.

Table 2: Spectroscopic Data for 1-Amino-2-naphthol
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Technique Key Features and Observations

Spectra available, showing characteristic
aromatic and amine/hydroxyl proton signals.[2]
1H NMR For the related 1-Amino-2-naphthol-4-sulfonic

acid, the *H NMR spectrum is also documented.

[9]

Spectra for the hydrochloride salt are available
13C NMR o
for structural elucidation.[10]

FTIR spectra, typically run as a KBr wafer, show
IR Spectroscopy characteristic peaks for N-H, O-H, and C=C

(aromatic) stretching vibrations.[2]

M Spect . GC-MS data confirms the molecular weight with
ass Spectrometr
P Y a prominent molecular ion peak at m/z 159.[2]

The UV-visible spectrum of 1-amino-2-naphthol

hydrochloride in ethanol shows maximum
UV-Vis absorbance (Amax) at 316 nm and 480 nm,

indicating n-1t* electronic transitions within the

conjugated system.[11]

Experimental Protocols
Synthesis of 1-Amino-2-naphthol Hydrochloride via
Reduction of an Azo Dye

A common laboratory-scale synthesis involves the reduction of an azo dye, such as Orange II,
which is formed by the diazotization of sulfanilic acid and coupling with 2-naphthol.[12] A similar
procedure involves the reduction of 1-(1-Phenylazo)-2-naphthol.[11]

Workflow: Synthesis of 1-Amino-2-naphthol HCI
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Workflow for Synthesis of 1-Amino-2-naphthol HCI

1. Diazotization
Aniline + NaNO:z + HCI

Mix solutions

2. Azo Coupling
Diazonium Salt + 2-Naphthol

Forms azo dye

Intermediate: 1-(1-Phenylazo)-2-naphthol

Add reducing agent

3. Reduction
Reflux with SnClz in conc. HCI

Process mixture

4. Isolation & Purification
Cooling, Filtration, Recrystallization

Product: 1-Amino-2-naphthol Hydrochloride Crystals

Click to download full resolution via product page

Caption: A streamlined workflow for the synthesis of 1-Amino-2-naphthol HCI.

Detailed Methodology:[11]

» Preparation of the Azo Dye (1-(1-Phenylazo)-2-naphthol):

o Dissolve aniline in a solution of concentrated hydrochloric acid and water. Cool the
solution in an ice bath.
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o Separately, prepare a solution of sodium nitrite in water and cool it in an ice bath.

o Slowly add the sodium nitrite solution to the aniline solution while maintaining the
temperature below 5°C to form the aminophenylazonium ion (diazonium salt).

o Prepare a solution of 2-naphthol in 10% sodium hydroxide and cool it in an ice bath.

o Mix the diazonium salt solution with the 2-naphthol solution to form the 1-(1-Phenylazo)-2-
naphthol azo dye.

e Reduction to 1-Amino-2-naphthol Hydrochloride:
o Transfer the synthesized azo dye to a round-bottom flask fitted with a reflux condenser.

o Prepare a solution of tin(ll) chloride (SnClz2) in concentrated hydrochloric acid, warm it to
ensure clarity, and add it to the flask.

o Reflux the mixture for approximately 30 minutes. A dark-colored precipitate should form.

o Pour the reaction mixture into a beaker and cool it in an ice bath to crystallize the 1-
amino-2-naphthol hydrochloride.

 Purification:
o Filter the crystals from the solution.

o Recrystallize the crude product from hot water containing a few drops of a tin(ll) chloride
solution in concentrated HCI.

o Dry the purified crystals in a desiccator. A yield of around 72% can be expected.[11]
Safety and Handling
1-Amino-2-naphthol and its hydrochloride salt are considered hazardous.[13][14]

e Hazards: It can cause skin and serious eye irritation.[2][13] It may also cause respiratory
irritation and is suspected of causing genetic defects.[13][14] The hydrochloride salt is
harmful if swallowed, inhaled, or in contact with skin.[14]
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e Precautions: Use in a well-ventilated area.[15] Wear appropriate personal protective
equipment (PPE), including gloves, safety goggles, and protective clothing.[13][15] Avoid
creating dust.[15] Wash hands thoroughly after handling.[13]

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[1][13] The dry
solid is unstable and should be used within a few weeks of preparation.[12]

Applications

The unique chemical structure of 1-Amino-2-naphthol makes it a valuable precursor in several
fields.

Logical Relationship: Properties and Applications of 1-Amino-2-naphthol

Core Properties

Amine Group (-NH2)
Hydroxyl Group (-OH)

}@ Reaﬁ}hﬁ i

Diazotization Condensation Oxidation

;

Azo Coupling

Naphthalene Core

‘ Primary Applicationg

Azo Dye Synthesis Photochromic Materials Pharmaceutical Intermediates Agrochemical Synthesis

Click to download full resolution via product page

Caption: Relationship between core properties, reactivity, and major applications.
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e Dye Industry: It is a fundamental intermediate for producing a wide range of acid dyes and
acid complex dyes, particularly azo dyes.[1][8]

e Pharmaceuticals and Agrochemicals: The naphthol scaffold is present in many bioactive
molecules. 1-Amino-2-naphthol serves as a building block in the synthesis of various
pharmaceuticals and agrochemicals.[1]

o Research Applications: It is used in studies on the degradation of azo dyes and in the
synthesis of novel photochromic spirooxazines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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